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Compound of Interest

Compound Name: h-Met-otbu.hcl

Cat. No.: B554993

Essential Safety and Handling Guide for H-Met-
OtBu-HCI

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling L-Methionine tert-butyl ester hydrochloride (H-Met-OtBu-HCI). The
information is intended for researchers, scientists, and drug development professionals to
ensure the safe and compliant use of this substance.

Disclaimer: A specific Safety Data Sheet (SDS) for H-Met-OtBu-HCI was not readily available.
The following recommendations are based on the safety data of structurally similar compounds,
such as H-Aib-OtBu-HCI and H-Asp(OtBu)-OtBu-HCI, and general principles for handling amino
acid derivatives and hydrochloride salts.[1][2][3]

Hazard Identification and Personal Protective
Equipment (PPE)

While specific hazard classifications for H-Met-OtBu-HCI are not confirmed, it is prudent to
handle it as a substance that may cause skin, eye, and respiratory tract irritation.[1][3] The
hydrochloride salt suggests it may be corrosive and harmful if swallowed or inhaled.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type

Equipment Specification

Purpose

Eye and Face Protection

Tightly fitting safety goggles
with side-shields, conforming
to EN 166 (EU) or NIOSH
(US). A face shield should be
worn if there is a risk of

splashing.

Protects against splashes and
airborne particles that can

cause serious eye irritation.

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile or Neoprene).
Consult glove manufacturer for

specific chemical compatibility.

Protects skin from direct

contact.

Body Protection

Fully buttoned, long-sleeved

laboratory coat.

Prevents contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area or
with a local exhaust ventilation
(fume hood). If dusts are
generated, a NIOSH-approved
respirator (e.g., N95) is

required.

Protects against inhalation of
dust or aerosols which may

cause respiratory irritation.

First Aid Measures

Immediate response to exposure is critical. The following table summarizes first aid

procedures.

Table 2: First Aid Procedures
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Exposure Route First Aid Instructions

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o _ _ _
artificial respiration and seek immediate medical
attention.

Immediately wash off with soap and plenty of

Skin Contact water. Remove contaminated clothing. Seek

medical attention if irritation persists.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes and

seek immediate medical attention.

Rinse mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion , .
unconscious person. Call a poison control

center or doctor immediately.

Safe Handling and Storage

Adherence to proper handling and storage protocols is essential to minimize risk.

Procedural Steps for Handling:

Preparation: Work in a designated area, preferably a certified chemical fume hood. Ensure
an eyewash station and safety shower are readily accessible.

e PPE: Don all required PPE as detailed in Table 1 before handling the compound.

» Weighing and Transfer: Handle the solid compound carefully to avoid creating dust. Use
appropriate tools like spatulas and weigh paper.

 Dissolving: When dissolving the compound, add it slowly to the solvent. If dissolving in acid,
always add acid to water, never the other way around.
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e Post-Handling: Wash hands thoroughly with soap and water after handling and before
leaving the laboratory.

Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated place.

o Keep away from strong oxidizing agents.

o Store in a locked cabinet or an area accessible only to authorized personnel.
Disposal Plan

All waste containing H-Met-OtBu-HCI must be treated as hazardous waste.
Waste Management Protocol:

o Collection: Collect all waste, including contaminated PPE, absorbent materials, and empty
containers, in a designated, labeled, and sealed hazardous waste container.

» Disposal: Dispose of hazardous waste through a licensed contractor, in accordance with all
local, state, and federal regulations. Do not dispose of down the drain.

Experimental Workflow

The following diagram illustrates the standard workflow for handling H-Met-OtBu-HCI in a
laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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